Cas no 62283-89-0 (1-Thia-4,7,10,13-tetraazacyclopentadecane-3,14-dione)

• Product Name: 1-Thia-4,7,10,13-tetraazacyclopentadecane-3,14-dione
• CAS No: 62283-89-0
• MF: C₁₀H₂₀N₄O₂S
• MW: 260.356400489807
• CID: 450933
• PubChem ID: 12342761
• Update Time: 2025-04-19

1-Thia-4,7,10,13-tetraazacyclopentadecane-3,14-dione Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4,7,10,13-tetraazacyclopentadecane-3,14-dione
• 1-thia-4,7,10,13-tetrazacyclopentadecane-3,14-dione
• DTXSID90492278
• 62283-89-0

• Inchi： 1S/C10H20N4O2S/c15-9-7-17-8-10(16)14-6-4-12-2-1-11-3-5-13-9/h11-12H,1-8H2,(H,13,15)(H,14,16)
• InChI Key： WULODJWLQMORRG-UHFFFAOYSA-N
• SMILES： S1CC(NCCNCCNCCNC(C1)=O)=O

Computed Properties

• Exact Mass: 260.1309
• Monoisotopic Mass: 260.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 82.26